Cas no 81485-25-8 (Peretinoin)

Peretinoin structure
Peretinoin structure
Product Name:Peretinoin
CAS No:81485-25-8
MF:C20H30O2
MW:302.451006412506
MDL:MFCD01742209
CID:723239
PubChem ID:6437836
Update Time:2024-10-27

Peretinoin Chemical and Physical Properties

Names and Identifiers

    • 2,4,6,10,14-Hexadecapentaenoicacid, 3,7,11,15-tetramethyl-, (2E,4E,6E,10E)-
    • Peretinoin
    • (2E,4E,6E,10E)-3,7,11,15-tetramethyl-2,4,6,10,14-hexadecapentaenoic acid
    • (2E,4E,6E,10E)-3,7,11,15-Tetramethylhexadeca-2,4,6,10,14-pentaenoic acid
    • NIK333
    • NIK-333
    • 4,5-Didehydrogeranyl geranoic acid
    • Acyclic retinoid
    • E 5166
    • Polyprenoic acid
    • all-trans-3,7,11,15-Tetramethyl-2,4,6,10,14-hexadecapentaenoic acid
    • Polyprenic
    • (2E,4E,6E,10E)-3,7,11,15-Tetramethyl-2,4,6,10,14-hexadecapentaenoic acid (ACI)
    • 2,4,6,10,14-Hexadecapentaenoic acid, 3,7,11,15-tetramethyl-, (all-E)- (ZCI)
    • NIK 333
    • AS-56168
    • CCRIS 9040
    • (all-E)-3,7,11,15-Tetramethyl-2,4,6,10,14-hexadecapentaenoic acid
    • NK-333
    • 81485-25-8
    • PERETINOIN (MART.)
    • 3,7,11,15-tetramethylhexadeca-2,4,6,10,14-pentaenoic acid
    • CS-5529
    • Peretinoin [INN]
    • BRD-K99431849-001-01-7
    • PERETINOIN [JAN]
    • C76608
    • 2,4,6,10,14-Hexadecapentaenoic acid, 3,7,11,15-tetramethyl-, (all-E)-
    • AKOS024463297
    • PERETINOIN [WHO-DD]
    • NCGC00522288-01
    • Peretinoin (JAN)
    • D06406
    • Q18326479
    • UNII-11ALM7A4RV
    • 11ALM7A4RV
    • 3,7,11,15-Tetramethyl-2,4,6,10,14-hexadecapentaenoic acid
    • peretinoinum
    • DTXSID801316826
    • SCHEMBL431954
    • TMHDP
    • E5166
    • UUBHZHZSIKRVIV-KCXSXWJSSA-N
    • 3,7,11,15-tetramethyl-trans-2,4,6,10,14-hexadecapentaenoic acid
    • CHEMBL4303228
    • E-5166
    • peretinoina
    • HY-100008
    • PERETINOIN [MART.]
    • peretinoine
    • MFCD01742209
    • MDL: MFCD01742209
    • Inchi: 1S/C20H30O2/c1-16(2)9-6-10-17(3)11-7-12-18(4)13-8-14-19(5)15-20(21)22/h8-9,11,13-15H,6-7,10,12H2,1-5H3,(H,21,22)/b14-8+,17-11+,18-13+,19-15+
    • InChI Key: UUBHZHZSIKRVIV-KCXSXWJSSA-N
    • SMILES: C(/C=C/C(/C)=C/C(=O)O)=C(/C)\CC/C=C(\C)/CC/C=C(\C)/C

Computed Properties

  • Exact Mass: 302.225
  • Monoisotopic Mass: 302.225
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 496
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • XLogP3: 6.9

Experimental Properties

  • Density: 0.943±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 460.3±24.0°C at 760 mmHg
  • Flash Point: 348.5°C
  • Refractive Index: 1.51
  • Solubility: Insuluble (8.2E-3 g/L) (25 ºC),

Peretinoin Security Information

Peretinoin Pricemore >>

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Peretinoin Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Diethyl ether ,  Hexane
2.1 Reagents: Acetic acid ,  Manganese oxide (MnO2) Solvents: Methanol
3.1 Reagents: Potassium hydroxide Solvents: Isopropanol
3.2 Reagents: Hydrochloric acid ,  Water
Reference
Reaction of α-(phenylsulfinyl)acetonitrile with aldehydes and ketones to γ-hydroxyalkenenitriles and syntheses of terpenoids
Ono, Toshio; et al, Journal of the American Chemical Society, 1984, 106(25), 7890-3

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Isopropanol
1.2 Reagents: Hydrochloric acid ,  Water
Reference
Reaction of α-(phenylsulfinyl)acetonitrile with aldehydes and ketones to γ-hydroxyalkenenitriles and syntheses of terpenoids
Ono, Toshio; et al, Journal of the American Chemical Society, 1984, 106(25), 7890-3

Production Method 3

Reaction Conditions
1.1 Reagents: Acetic acid ,  Manganese oxide (MnO2) Solvents: Methanol
2.1 Reagents: Potassium hydroxide Solvents: Isopropanol
2.2 Reagents: Hydrochloric acid ,  Water
Reference
Reaction of α-(phenylsulfinyl)acetonitrile with aldehydes and ketones to γ-hydroxyalkenenitriles and syntheses of terpenoids
Ono, Toshio; et al, Journal of the American Chemical Society, 1984, 106(25), 7890-3

Peretinoin Raw materials

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